Cas no 1361906-27-5 (3-Cyano-2-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 3-Cyano-2-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1361906-27-5
• MF: C₈H₅F₃N₂O₂
• MW: 218.132712125778
• CID: 4910020
• Update Time: 2025-06-11

3-Cyano-2-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C8H5F3N2O2/c9-8(10,11)15-7-5(3-12)1-2-6(4-14)13-7/h1-2,14H,4H2
• InChI Key： LCDZZMZBXVGEIX-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)C=CC(CO)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• XLogP3: 1.2
• Topological Polar Surface Area: 66.1

Additional information on 3-Cyano-2-(trifluoromethoxy)pyridine-6-methanol

3-Cyano-2-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1361906-27-5): A Comprehensive Overview

3-Cyano-2-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1361906-27-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-Cyano-2-(trifluoromethoxy)pyridine-6-methanol is composed of a pyridine ring with a cyano group at the 3-position, a trifluoromethoxy group at the 2-position, and a hydroxymethyl group at the 6-position. These functional groups contribute to its distinct chemical properties and reactivity, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of 3-Cyano-2-(trifluoromethoxy)pyridine-6-methanol in the context of drug discovery. One notable application is its use as a building block in the synthesis of more complex molecules with potential therapeutic value. The presence of the cyano and trifluoromethoxy groups provides opportunities for functionalization and derivatization, which can be crucial for optimizing pharmacological properties such as potency, selectivity, and bioavailability.

In the realm of medicinal chemistry, 3-Cyano-2-(trifluoromethoxy)pyridine-6-methanol has been explored for its potential as a lead compound in the development of drugs targeting various diseases. For instance, research has shown that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in disease pathways. This makes it a valuable starting point for the design of novel inhibitors with improved therapeutic profiles.

The hydroxymethyl group in 3-Cyano-2-(trifluoromethoxy)pyridine-6-methanol also plays a crucial role in its biological activity. This functional group can be readily modified through esterification or etherification reactions, allowing for the creation of diverse derivatives with tailored properties. Such modifications can enhance the compound's solubility, stability, and cellular uptake, which are essential factors in drug development.

Beyond its use as a synthetic intermediate, 3-Cyano-2-(trifluoromethoxy)pyridine-6-methanol has also been studied for its intrinsic biological activity. Preliminary studies have indicated that this compound possesses anti-inflammatory and anti-cancer properties. These findings suggest that it may have broader applications beyond serving as a building block for more complex molecules.

In addition to its therapeutic potential, 3-Cyano-2-(trifluoromethoxy)pyridine-6-methanol has been investigated for its role in chemical biology research. Its unique structure makes it an excellent tool for probing biological systems and understanding molecular interactions. For example, it has been used to study enzyme kinetics and protein-ligand binding interactions, providing valuable insights into the mechanisms underlying various biological processes.

The synthesis of 3-Cyano-2-(trifluoromethoxy)pyridine-6-methanol has been optimized through various synthetic routes, ensuring high yields and purity levels. These methods typically involve multistep processes that incorporate well-established organic reactions such as nucleophilic substitution, electrophilic aromatic substitution, and oxidative coupling. The availability of efficient synthetic protocols has facilitated its widespread use in both academic and industrial settings.

In conclusion, 3-Cyano-2-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1361906-27-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for further exploration and development. As ongoing research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.